(2S,3R)-3-Ethoxycarbonylpyrrolidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(2S,3R)-3-Ethoxycarbonylpyrrolidine-2-carboxylic acid” is likely a chiral molecule due to the presence of two stereocenters, indicated by the (2S,3R) configuration . The molecule likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and two carboxylic acid groups, which are functional groups consisting of a carbonyl (C=O) and a hydroxyl (OH) group.
Synthesis Analysis
The synthesis of a complex molecule like this would likely involve multiple steps, each requiring specific reagents and reaction conditions . The exact synthesis would depend on the desired yield, cost of reagents, and other factors.
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography .
Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. The carboxylic acid groups could undergo reactions such as esterification, amidation, and reduction .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents .
Scientific Research Applications
Chemical and Physical Properties
(2S,3R)-3-Ethoxycarbonylpyrrolidine-2-carboxylic acid is related to compounds like trans-4-hydroxy-L-proline, which is known for its nonhazardous, nontoxic, and nonflammable properties. It is typically available in a white crystalline powder form and is soluble in water. It is important to handle such compounds with care, ensuring they are stored in a cool, dry place in a well-closed container to avoid contact with skin and eyes (Kamal & Sultana, 2013).
Application in Synthesis of Antitumor Agents
The compound's derivatives, such as 7-substituted 1,4-dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic acids, have been found to possess moderate cytotoxic activity and are considered potential antitumor agents. Variations in the core ring structure and substitutions at specific positions have shown to influence their antitumor activity significantly (Tomita et al., 2002).
Role in Asymmetric Synthesis
This compound is involved in the asymmetric synthesis of cis- and trans-stereoisomers of 4-aminopyrrolidine-3-carboxylic acid and 4-aminotetrahydrofuran-3-carboxylic acid. These syntheses are crucial for creating specific stereoisomers with high diastereoselectivity and enantiomeric excess, which are important in the pharmaceutical industry for the development of drugs with specific activity and reduced side effects (Bunnage et al., 2004).
Contribution to Chemiluminescence in High-Performance Liquid Chromatography
Derivatives of this compound, like 2-(2-Aminoethyl)-1-methylpyrrolidine and N-(3-aminopropyl)pyrrolidine, are used as derivatization reagents for carboxylic acids in high-performance liquid chromatography (HPLC) with electrogenerated chemiluminescence detection. This application is crucial for the sensitive and selective analysis of carboxylic acids in complex mixtures, such as pharmaceutical and biological samples (Morita & Konishi, 2002).
Application in Medicinal Chemistry
The structure of this compound and its derivatives, such as 4-fluoropyrrolidine derivatives, are valuable in medicinal chemistry, particularly as synthons for dipeptidyl peptidase IV inhibitors. These derivatives offer a versatile framework for the development of compounds with potential therapeutic effects (Singh & Umemoto, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S,3R)-3-ethoxycarbonylpyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO4/c1-2-13-8(12)5-3-4-9-6(5)7(10)11/h5-6,9H,2-4H2,1H3,(H,10,11)/t5-,6+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAUCURGOLKRMOT-RITPCOANSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCNC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CCN[C@@H]1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.